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Compound of Interest

Compound Name: C12-SPM

Cat. No.: B15574450

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds. This guide provides essential,
immediate safety and logistical information for the handling and disposal of C12-SPM (C12-
Spermine), a polyamine branched-chain lipidoid utilized in the formation of lipid nanoparticles
(LNPs) for applications such as siRNA delivery. Adherence to these protocols is critical to
minimize risks and ensure operational integrity.

C12-SPM is identified as C12-Spermine, with CAS Number 2055647-81-7. It is typically
supplied as a solution in ethanol. The safety precautions outlined below consider the hazards
associated with both the C12-Spermine solute and the ethanol solvent. Safety data for
spermine indicates it is a corrosive substance that can cause severe skin burns and eye
damage[1][2][3]. The ethanol solvent is a highly flammable liquid and vapor[4][5][6].

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling C12-
SPM.
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PPE Category

Specification

Purpose

Eye and Face Protection

Chemical safety goggles with

side shields or a face shield.[2]

Protects against splashes of
the C12-SPM solution, which
can cause serious eye
damage.[1][7]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile). Gloves must be
inspected before use and
disposed of after

contamination.[1][8]

Prevents skin contact, as C12-
SPM can cause severe skin
burns.[1][2][3]

Body Protection

A laboratory coat is the
minimum requirement. For
procedures with a higher risk
of splashes, a chemical-
resistant apron or coveralls
should be worn.[7][9]

Protects skin and personal

clothing from contamination.[7]

Respiratory Protection

Not typically required when
handling small quantities in a
well-ventilated area or a
chemical fume hood.[2] Use a
NIOSH-approved respirator if
aerosols may be generated or

if ventilation is inadequate.

Prevents inhalation of aerosols

or vapors.

Operational and Disposal Plans

Handling and Storage:

¢ Ventilation: Always handle C12-SPM in a well-ventilated area, preferably within a chemical

fume hood to minimize inhalation exposure.[2]

« Ignition Sources: As C12-SPM is supplied in an ethanol solution, keep it away from open

flames, sparks, and other sources of ignition. Use non-sparking tools and ground all

equipment.[4][5]
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Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
the handling area. Wash hands thoroughly after handling.[10]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[3][10]

Spill Management:

Evacuate: Immediately evacuate non-essential personnel from the spill area.
Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, absorb the material with an inert, non-combustible absorbent
material (e.g., sand, earth).

Collect: Carefully collect the absorbed material into a suitable, labeled container for disposal.
Clean: Clean the spill area with a suitable solvent, followed by soap and water.

PPE: Wear appropriate PPE during the entire cleanup process.

Disposal Plan:

Waste Classification: C12-SPM and its container must be disposed of as hazardous waste.

Disposal Method: Dispose of the waste material in accordance with all applicable federal,
state, and local regulations. The preferred method of disposal is through a licensed chemical
waste disposal company. Do not pour down the drain.

Container Disposal: Empty containers may retain product residue and should be treated as
hazardous waste. Do not reuse empty containers.

Experimental Protocols

While specific experimental protocols will vary depending on the research application, the

following general steps for handling C12-SPM should be integrated into any procedure:
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» Preparation: Before starting any work, ensure that the work area is clean, a chemical fume
hood is operational, and all necessary PPE is readily available and in good condition.

 Aliquoting: When preparing aliquots from the stock solution, use precision tools within the
fume hood to minimize exposure and prevent cross-contamination.

e Reaction Setup: When adding C12-SPM to a reaction mixture, do so slowly and carefully to
avoid splashing.

o Post-Procedure: After completing the experimental work, decontaminate all surfaces and
equipment.

o Waste Segregation: Segregate all C12-SPM-contaminated waste (e.g., pipette tips, tubes,
gloves) into a designated hazardous waste container.

Below is a diagram illustrating the decision-making process for selecting the appropriate
personal protective equipment when handling C12-SPM.
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C12-SPM Personal Protective Equipment (PPE) Selection Workflow

Hazard Assessment

Assess Task-Specific Risks:
‘ - Quantity of C12-SPM [
- Potential for splashes or aerosols

- Adequacy of ventilation
A ——

Aerosol/Poor Ventilation Risk No AerosoliGood Ventilatipn
PPE Selection
Y A Y
EyelFace Protection: Hand Protection: &g;m:’:’:ﬂm) Respiratory Protection: No Respirator Required:
Chemical Goggles or Face Shield Chemical-Resistant Gloves (Nitrile) E Pt SR Required if aerosols are generated or ventilation is poor Work in Fume Hood/Well-Ventilated Area
Procedure

—
| Don all selected PPE correctly |

Proceed with Handling C12-SPM

Click to download full resolution via product page

Caption: PPE selection workflow for handling C12-SPM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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